4-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]pyridin-2-amine

• IUPAC Name: 4-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]pyridin-2-amine
• InChI: InChI=1S/C9H11N5S/c1-6-12-9(14-13-6)15-5-7-2-3-11-8(10)4-7/h2-4H,5H2,1H3,(H2,10,11)(H,12,13,14)
• InChI Key: PYELCPCEGBFLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC2=CC(=NC=C2)N
• Molecular Formula: C9H11N5S
• Molecular Weight: 221.28 g/mol

Description

4-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]pyridin-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as MTSMP and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MTSMP is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. MTSMP has also been found to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
MTSMP has been found to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to induce apoptosis (programmed cell death) in cancer cells. In addition, MTSMP has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTSMP in lab experiments is its low toxicity and high solubility in water. This makes it easy to administer and study in animal models. However, one of the limitations of using MTSMP is its relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of MTSMP. One area of research is the development of more potent and selective inhibitors of COX-2 and PKC. Another area of research is the study of MTSMP in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, the potential use of MTSMP in combination with other drugs for the treatment of cancer is an area of active research.

Synthesis Methods

The synthesis of MTSMP involves the reaction of 2-chloro-4-(methylsulfanyl)pyridine with 5-methyl-1H-1,2,4-triazole in the presence of a base such as sodium hydroxide. The resulting compound is then purified using column chromatography to obtain pure MTSMP.

Scientific Research Applications

MTSMP has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.